3-phenyl-N'-(phenylacetyl)propanohydrazide

• IUPAC Name: 3-phenyl-N'-(2-phenylacetyl)propanehydrazide
• InChI: InChI=1S/C17H18N2O2/c20-16(12-11-14-7-3-1-4-8-14)18-19-17(21)13-15-9-5-2-6-10-15/h1-10H,11-13H2,(H,18,20)(H,19,21)
• InChI Key: HAOPKMDLZUCFMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC(=O)NNC(=O)CC2=CC=CC=C2
• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol

Description

3-phenyl-N'-(phenylacetyl)propanohydrazide, also known as Phenylpiracetam, is a nootropic drug that belongs to the racetam family. It was first synthesized in Russia in the 1980s and has gained popularity in recent years due to its potential cognitive-enhancing effects.

Scientific Research Applications

3-phenyl-N'-(phenylacetyl)propanohydrazidetam has been extensively studied for its potential cognitive-enhancing effects. It has been shown to improve memory, learning, and attention in animal models and human clinical trials. It has also been investigated for its potential therapeutic uses in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and stroke.

Mechanism of Action

The exact mechanism of action of 3-phenyl-N'-(phenylacetyl)propanohydrazidetam is not fully understood, but it is believed to act on the cholinergic and glutamatergic systems in the brain. It has been shown to increase the release of acetylcholine and glutamate, which are neurotransmitters involved in memory and learning processes. It also modulates the activity of ion channels and receptors, which can affect neuronal excitability and synaptic plasticity.
Biochemical and Physiological Effects
3-phenyl-N'-(phenylacetyl)propanohydrazidetam has been shown to increase cerebral blood flow and oxygen consumption in animal models and human studies. It also enhances glucose metabolism and ATP production in the brain, which can improve neuronal function. It has been shown to reduce the levels of stress hormones such as cortisol and increase the levels of dopamine and serotonin, which can improve mood and motivation.

Advantages and Limitations for Lab Experiments

3-phenyl-N'-(phenylacetyl)propanohydrazidetam has several advantages for lab experiments, including its high purity, stability, and solubility in water and organic solvents. It also has low toxicity levels and is well-tolerated in animal models and human studies. However, its effects can be dose-dependent, and its long-term safety and efficacy have not been fully established.

Future Directions

For research include its potential therapeutic uses, effects on physical performance, and development of novel derivatives.

Synthesis Methods

3-phenyl-N'-(phenylacetyl)propanohydrazidetam is synthesized by reacting 4-phenyl-2-pyrrolidone with phenylacetyl chloride in the presence of triethylamine. The resulting product is then reacted with hydrazine hydrate to produce 3-phenyl-N'-(phenylacetyl)propanohydrazidetam. The synthesis method has been optimized to achieve high yields and purity levels.